N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2H-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H22N2O5S/c1-2-10-28(24,25)22-9-3-4-14-11-16(6-7-17(14)22)21-20(23)15-5-8-18-19(12-15)27-13-26-18/h5-8,11-12H,2-4,9-10,13H2,1H3,(H,21,23)
• InChI Key: WJWJJYUIGXKJQX-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol

Description

The compound appears to contain a propane-1-sulfonyl group, a tetrahydroquinoline group, and a benzodioxole group. These groups are common in many organic compounds and have various applications in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The propane-1-sulfonyl group would contribute to the polarity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reactants used. The propane-1-sulfonyl group is typically reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, the propane-1-sulfonyl group has a molecular weight of 142.60, a boiling point of 78-79 °C/15 mmHg, and a density of 1.267 g/mL at 25 °C.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, sulfonamide drugs, which also contain a sulfonyl group, often work by inhibiting the synthesis of folic acid in bacteria, thereby preventing their growth.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for its potential uses in medicine, given the presence of functional groups common in many pharmaceuticals.